N-(3,5-dimethoxyphenyl)-2-((4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[4-(4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H21N3O5S/c1-27-16-6-4-15(5-7-16)24-9-8-22-20(21(24)26)30-13-19(25)23-14-10-17(28-2)12-18(11-14)29-3/h4-12H,13H2,1-3H3,(H,23,25)
• InChI Key: ZNCSQSSRGZMEGH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This can involve multiple steps, each with its own reactants, reagents, and conditions.

Molecular Structure Analysis

Molecular structure analysis involves techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It can provide information about its reactivity, stability, and the types of reactions it can undergo.

Physical And Chemical Properties Analysis

This involves determining properties like melting point, boiling point, solubility, and spectral properties. These properties can often be found in chemical databases.

Scientific Research Applications

Potential as a Synthetic Intermediate

Compounds with similar structural features have been used as intermediates in the synthesis of complex molecules. For example, chloroacetamides, which share a functional group with the compound , have been explored for their role in inhibiting fatty acid synthesis in certain algae, suggesting utility in agricultural and biological studies (H. Weisshaar & P. Böger, 1989).

Photoinitiator Applications

The thioxanthone moiety, similar in reactivity to parts of the compound , has been attached to polyhedral oligomeric silsesquioxane (POSS) for use as a nano-photoinitiator in polymerization processes. This demonstrates potential applications in materials science for the development of polymers with improved thermal stability and mechanical properties (Gonul S. Batibay et al., 2020).

Antimicrobial and Antifungal Properties

Similar compounds have demonstrated significant antimicrobial and antifungal activities, suggesting that N-(3,5-dimethoxyphenyl)-2-((4-(4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide could be a candidate for pharmaceutical research, particularly in the development of new antibiotics or antifungal agents (G. Saravanan et al., 2010).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems or processes.

Safety and Hazards

Safety and hazard information is crucial for handling and storing the compound. This can include toxicity data, handling precautions, and disposal guidelines.